Cas no 98418-47-4 (Metoprolol succinate)

• Product Name: Metoprolol succinate
• CAS No: 98418-47-4
• MF: C₃₄H₅₆N₂O₁₀
• MW: 652.815851211548
• MDL: MFCD07391179
• CID: 61969
• PubChem ID: 329750296
• Update Time: 2026-04-01

Metoprolol succinate Chemical and Physical Properties

Names and Identifiers

• Metroprolol succinate
• METOPROLOL SUCCINATE
• 2-Propanol, 1-(4-(2-Methoxyethyl)phenoxy)-3-((1-Methylethyl)aMino)-, (+-)-, butanedioate (2:1) (salt)
• Metoprolol Succinate (ToprolX)
• rolol succinate
• butanedioic acid,1-[4-(2-methoxyethyl)phenoxy]-3-(propan-2-ylamino)propan-2-ol
• 26 succinate
• Beloc-Zok
• H 93
• Seloken ZOC
• Selozok
• Spesicor Dos
• Toprol XL
• H 93/26 succinate
• Beloc- Zok
• Metoprolol (Succinate)
• TOPROL-XL
• (+-)-1-(Isopropylamino)-3-(p-(2-methoxyethyl)phenoxy)-2-propanol succinate (2:1) (salt)
• Seloken-ZOK
• butanedioic acid;1-[4-(2-methoxyethyl)phenoxy]-3-(propan-2-ylamino)propan-2-ol
• Metoprolol succinate [USAN]
• Metoprolol succinate [USAN:USP]
• 1-(isopropylamino)-3-[4-(2-methoxyethyl)phenoxy]propan-2-ol; succinic acid
• metoprolol succinateextended-release
• AC-26570
• METOPROLOL SUCCINATE (USP-RS)
• metoprololsuccinate
• (+/-)-1-(ISOPROPYLAMINO)-3-(P-(2-METHOXYETHYL)PHENOXY)-2-PROPANOL SUCCINATE (2:1) (SALT)
• UNII-TH25PD4CCB
• METOPROLOL SUCCINATE (EP MONOGRAPH)
• METOPROLOL SUCCINATE [EP IMPURITY]
• METOPROLOL SUCCINATE [ORANGE BOOK]
• METOPROLOL SUCCINATE (USP MONOGRAPH)
• CS-3158
• Metoprolol hemisuccinate
• HMS3886G21
• 2-PROPANOL, 1-(4-(2-METHOXYETHYL)PHENOXY)-3-((1-METHYLETHYL)AMINO)-, (+/-)-, BUTANEDIOATE (2:1) (SALT)
• BCP02473
• Q-201401
• BCP9000922
• TH25PD4CCB
• CAS-98418-47-4
• METOPROLOL SUCCINATE [MART.]
• ToprolXL
• Metoprolol CR XL
• bis(1-[4-(2-methoxyethyl)phenoxy]-3-[(propan-2-yl)amino]propan-2-ol); butanedioic acid
• CCG-270331
• METOPROLOL SUCCINATE [MI]
• 123245-49-8
• s5341
• METOPROLOL SUCCINATE [USP MONOGRAPH]
• CHEMBL2356097
• METOPROLOL SUCCINATE [EP MONOGRAPH]
• SCHEMBL40916
• METOPROLOL SUCCINATE COMPONENT OF DUTOPROL
• Metoprolol Succinate ER Tablets
• Toprol XL (TN)
• METOPROLOL SUCCINATE [VANDF]
• KAPSPARGO SPRINKLE
• METOPROLOL SUCCINATE (MART.)
• METOPROLOL SUCCINATE (EP IMPURITY)
• METOPROLOL SUCCINATE [USP-RS]
• 98418-47-4
• metoprolol CR-XL
• DTXSID9048726
• METOPROLOL SUCCINATEE/R
• METOPROLOL SUCCINATE [WHO-DD]
• FT-0628933
• Metoprolol succinate (USAN:USP)
• DUTOPROL COMPONENT METOPROLOL SUCCINATE
• Metoprolol succinate extended-release tablets
• Tox21_113155
• Q27289962
• HY-17503A
• DTXCID6028652
• D00635
• Metoprolol succinate (USP)
• CHEBI:6905
• A845856
• KS-1241
• Metoprolol succinate, United States Pharmacopeia (USP) Reference Standard
• METOPROLOL SUCCINATEER
• KAPSPARGO
• AKOS015856332
• RGHAZVBIOOEVQX-UHFFFAOYSA-N
• DA-65424
• HY-17503AR
• Metoprolol (succinate) (Standard)
• FM32353
• Metoprolol succinate

• MDL： MFCD07391179
• Inchi： 1S/2C15H25NO3.C4H6O4/c2*1-12(2)16-10-14(17)11-19-15-6-4-13(5-7-15)8-9-18-3;5-3(6)1-2-4(7)8/h2*4-7,12,14,16-17H,8-11H2,1-3H3;1-2H2,(H,5,6)(H,7,8)
• InChI Key： RGHAZVBIOOEVQX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCOC)CC(CNC(C)C)O.O(C1C=CC(=CC=1)CCOC)CC(CNC(C)C)O.OC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 652.39300
• Monoisotopic Mass: 652.39349599 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 21
• Complexity: 308
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Hydrogen Bond Acceptor Count: 12
• Topological Polar Surface Area: 176
• Isotope Atom Count: 0
• Topological Polar Surface Area: 176
• Molecular Weight: 652.8

Experimental Properties

• Color/Form: White or off white crystalline powder
• Melting Point: 139-142°C
• Boiling Point: 398.6°C at 760 mmHg
• Flash Point: 194.9 °C
• PSA: 176.04000
• LogP: 3.94400

Metoprolol succinate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

Additional information on Metoprolol succinate

Introduction to Metoprolol Succinate (CAS No. 98418-47-4)

Metoprolol succinate, with the chemical compound identifier CAS No. 98418-47-4, is a widely recognized and extensively studied β1-adrenergic receptor blocker used in the management of cardiovascular conditions. This compound, chemically known as succinylated metoprolol, belongs to the class of beta-blockers and has garnered significant attention in both clinical practice and pharmacological research due to its efficacy and safety profile.

The pharmacological properties of Metoprolol succinate make it particularly effective in treating conditions such as hypertension, angina pectoris, and certain arrhythmias. Its extended-release formulation allows for once-daily dosing, which enhances patient compliance and convenience. The succinate salt form of metoprolol is favored for its improved solubility and stability, contributing to its widespread use in therapeutic regimens.

Recent advancements in the field of cardiovascular pharmacology have further highlighted the benefits of Metoprolol succinate. Studies have demonstrated its role in reducing myocardial oxygen consumption, thereby alleviating symptoms associated with angina. Moreover, its ability to lower heart rate and blood pressure without significantly affecting contractility makes it an ideal choice for patients with heart failure.

In clinical trials, Metoprolol succinate has been shown to reduce the risk of cardiovascular events, including myocardial infarction and stroke. Its efficacy in post-myocardial infarction patients has been particularly well-documented, with studies indicating a significant reduction in mortality rates among patients receiving this medication. These findings have solidified its position as a cornerstone in the management of acute coronary syndromes.

The molecular structure of CAS No. 98418-47-4, which features a succinylated side chain, contributes to its unique pharmacokinetic profile. This modification enhances the compound's bioavailability and prolongs its duration of action, ensuring sustained therapeutic effects. The extended-release formulation leverages this property, allowing patients to maintain stable plasma levels with a single daily dose.

Research into the mechanisms of action of Metoprolol succinate continues to evolve. Recent studies have explored its effects on neurohormonal pathways, suggesting that it may also modulate the renin-angiotensin-aldosterone system (RAAS). This dual mechanism of action could contribute to its overall cardioprotective effects, offering a more comprehensive approach to managing cardiovascular disease.

The safety profile of Metoprolol succinate is another area where it has been extensively evaluated. Clinical data indicate that it is well-tolerated by most patients, with common side effects being mild and transient. These include fatigue, dizziness, and bradycardia, which typically resolve over time or with dose adjustment. The low incidence of severe adverse effects underscores the reliability of this medication in long-term therapeutic use.

In conclusion, Metoprolol succinate (CAS No. 98418-47-4) remains a pivotal medication in modern cardiovascular therapy. Its efficacy in managing hypertension, angina, and arrhythmias, coupled with its favorable pharmacokinetic properties and safety profile, makes it an indispensable tool for healthcare professionals. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, the role of this compound is expected to expand further in the realm of cardiovascular medicine.